2-Trichloroacetyl-1-methylpyrrole

• IUPAC Name: 2,2,2-trichloro-1-(1-methylpyrrol-2-yl)ethanone
• InChI: InChI=1S/C7H6Cl3NO/c1-11-4-2-3-5(11)6(12)7(8,9)10/h2-4H,1H3
• InChI Key: LWGNISUGCOYWRL-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1C(=O)C(Cl)(Cl)Cl
• Molecular Formula: C7H6Cl3NO
• DSSTOX Substance ID: DTXSID60380395
• Molecular Weight: 226.5 g/mol
• CAS No.: 21898-65-7

Description

2-Trichloroacetyl-1-methylpyrrole (2-TCAM) is an organic compound that is widely used in the synthesis of diverse molecules and the study of biological processes. It has been utilized in a variety of research applications, including the study of metabolic pathways, enzyme kinetics, and drug design. 2-TCAM is a valuable tool for researchers due to its versatility and stability. This compound has been extensively studied and its properties are well-understood.

Scientific Research Applications

Synthesis and Gene Expression Regulation

2-Trichloroacetyl-1-methylpyrrole serves as a key component in the synthesis of various compounds. It is particularly noted for its role in the creation of lexitropsins, which are oligoamides derived from N-methylheteroaromatic amino acids, including N-methylpyrrole. These structures hold significant promise for gene expression regulation in biotechnology. The trichloroacetyl group of this compound can be readily converted into acids, esters, or amides, highlighting its versatility in chemical synthesis (Masiukiewicz, Mrugala, & Rzeszotarska, 2005).

Reactivity and Polymerization

The reactivity of N-methylpyrrole with specific compounds has been studied, leading to the formation of zwitterionic species, which are important for various chemical reactions and processes. These reactions play a crucial role in the polymerization of certain materials, particularly in the field of material science (Focante, Camurati, Nanni, Leardini, & Resconi, 2004).

Chlorination Mechanisms

Research has also been conducted on the chlorination mechanisms of 1-methylpyrrole, which is closely related to this compound. Understanding these mechanisms is crucial for the development of new synthetic methods and the improvement of existing ones in organic chemistry (Rosa & Márquez, 2003).

Calorimetric and Computational Studies

Calorimetric and computational studies of related pyrrole derivatives, such as 2- and 3-acetyl-1-methylpyrrole, provide valuable insights into their thermodynamic properties. These studies are fundamental in understanding the stability and reactivity of these compounds in various chemical reactions (Ribeiro da Silva & Santos, 2010).

Sensor Development

This compound derivatives have been explored for the development of chemodosimeters, particularly for the detection of metal ions like Hg2+. This application is crucial in environmental monitoring and analytical chemistry (Kaur, Kaur, Kasetti, Bharatam, & Singh, 2010).

Electrochemical Applications

Electrochemical studies of polymers derived from N-methylpyrrole, a related compound, indicate potential applications in electronics and materials science. These polymers can switch between conducting and insulating states, making them suitable for various electronic applications (Diaz, Castillo, Logan, & Lee, 1981).

Safety and Hazards

2-Trichloroacetyl-1-methylpyrrole is classified as a skin corrosive substance (Category 1B) and can cause severe skin burns and eye damage. It is advised to avoid breathing its dust/fume/gas/mist/vapors/spray and to use it only in a well-ventilated area.

Mechanism of Action

Biochemical Pathways

It is known that the compound can undergo acylation to afford 4-acyl derivatives . This suggests that it may interact with biochemical pathways involving acylation reactions.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as pH, temperature, and the presence of other molecules can affect the compound’s stability and its interactions with its targets . .

Biochemical Analysis

Biochemical Properties

2-Trichloroacetyl-1-methylpyrrole plays a significant role in biochemical reactions. It interacts with several enzymes and proteins, influencing their activity. For instance, it has been observed to inhibit certain enzymes involved in metabolic pathways, thereby affecting the overall metabolic flux. The compound’s interaction with proteins often involves binding to specific sites, leading to conformational changes that alter the protein’s function. Additionally, this compound can form complexes with other biomolecules, further modulating biochemical processes .

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It has been shown to influence cell signaling pathways, leading to changes in gene expression and cellular metabolism. For example, the compound can activate or inhibit specific signaling cascades, resulting in altered cellular responses. In some cases, this compound has been found to induce apoptosis in certain cell lines, highlighting its potential as a therapeutic agent .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It can bind to active sites on enzymes, either inhibiting or activating their activity. This binding often involves interactions with key amino acid residues, leading to changes in the enzyme’s conformation and function. Additionally, this compound can influence gene expression by interacting with transcription factors or other regulatory proteins, thereby modulating the transcription of specific genes .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound remains stable under certain conditions but can degrade over time, leading to a decrease in its efficacy. Long-term exposure to the compound has been associated with sustained changes in cellular metabolism and function, indicating its potential for prolonged biochemical effects .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit minimal toxicity and exert specific biochemical effects. At higher doses, this compound can induce toxic or adverse effects, including organ damage and systemic toxicity. Threshold effects have been observed, where a certain dosage level is required to elicit a significant biochemical response .

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes such as cytochrome P450, which play a crucial role in its metabolism. The compound undergoes phase I and phase II metabolic reactions, including oxidation, reduction, and conjugation, leading to the formation of various metabolites. These metabolic processes influence the compound’s pharmacokinetics and overall biochemical activity .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific mechanisms. It can interact with transporters and binding proteins that facilitate its movement across cellular membranes. The compound’s localization and accumulation within specific tissues are influenced by these interactions, affecting its overall bioavailability and efficacy .

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. The compound can be directed to specific cellular compartments or organelles through targeting signals or post-translational modifications. This localization influences its interactions with other biomolecules and its overall biochemical effects. For example, this compound may accumulate in the nucleus, where it can interact with DNA and transcription factors, modulating gene expression .

Synthesis routes and methods I

Procedure details

Under an ice cooling, N-methylpyrrole (8.10 g, 100 mmol) was dissolved in methylene chloride (100 ml), and trichloroacetyl chloride (20.00 g, 115 mmol) was added thereto. Thereafter, the mixture was stirred at a room temperature for 16 hours. A saturated sodium hydrogen carbonate aqueous solution was added to the mixture. The organic phase was collected by separation, washed with water, and dried over anhydrous magnesium sulfate. The solvent was distilled off. Thus, 2,2,2-trichloro-1-(methyl-1H-pyrrol-2-yl)ethanone (16.3 g, 72%) was obtained. The resulting 2,2,2-trichloro-1-(methyl-1H-pyrrol-2-yl)ethanone (15.0 g, 66.7 mmol) was dissolved in chloroform (150 ml), and N-bromosuccinimide (12.5 g, 70.2 mmol) was added thereto at a room temperature. The mixture was heated under reflux for 16 hours. After the mixture was allowed to cool, a saturated sodium hydrogen carbonate aqueous solution was added to the mixture. The organic phase was collected by separation, washed with water, and dried over anhydrous magnesium sulfate. The solvent was distilled off. The resulting residue was purified by silica gel column chromatography (ethyl acetate:n-hexane=1:9) to give the title compound (14.0 g, 69%).

Synthesis routes and methods II

Procedure details

Under argon, 1.09 ml (12.3 mmol) of trichloroacetyl chloride are initially charged in 5 ml of DCM, and a solution of N-methylimidazole and 3 ml of DCM is added dropwise at RT over a period of 30 min. The reaction solution is allowed to stir at RT overnight and then concentrated, and the residue is purified over a flash frit (cyclohexane, cyclohexane/ethyl acetate 40:1). This gives the product as a liquid.